Cas no 131844-26-3 ((1R,2S)-2-(2-Methylphenyl)cyclopropan-1-amine)

• Product Name: (1R,2S)-2-(2-Methylphenyl)cyclopropan-1-amine
• CAS No: 131844-26-3
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• CID: 5696632
• PubChem ID: 39235218
• Update Time: 2025-05-24

(1R,2S)-2-(2-Methylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-(o-Tolyl)cyclopropan-1-amine
• (1R,2S)-2-(2-Methylphenyl)cyclopropan-1-amine
• 1391363-22-6
• EN300-196992
• AKOS006347822
• starbld0003828
• 131844-26-3
• SCHEMBL7094448
• Cyclopropanamine, 2-(2-methylphenyl)-, (1R,2S)-rel-

• Inchi： 1S/C10H13N/c1-7-4-2-3-5-8(7)9-6-10(9)11/h2-5,9-10H,6,11H2,1H3/t9-,10+/m0/s1
• InChI Key： KZEFZXPGEZBFNW-VHSXEESVSA-N
• SMILES： N[C@@H]1C[C@H]1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 147.104799419g/mol
• Monoisotopic Mass: 147.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.042±0.06 g/cm3(Predicted)
• Boiling Point: 242.3±29.0 °C(Predicted)
• pka: 8.24±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on (1R,2S)-2-(2-Methylphenyl)cyclopropan-1-amine

Comprehensive Overview of (1R,2S)-2-(2-Methylphenyl)cyclopropan-1-amine (CAS No. 131844-26-3)

(1R,2S)-2-(2-Methylphenyl)cyclopropan-1-amine is a chiral cyclopropane derivative with significant potential in pharmaceutical and organic synthesis. Its unique stereochemistry, characterized by the 1R,2S configuration, makes it a valuable intermediate for designing bioactive molecules. The compound's CAS No. 131844-26-3 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery and asymmetric catalysis. Recent trends highlight growing interest in cyclopropylamine derivatives due to their role in modulating enzyme activity and improving metabolic stability in drug candidates.

The structural motif of (1R,2S)-2-(2-Methylphenyl)cyclopropan-1-amine features a cyclopropane ring fused to a 2-methylphenyl group, which enhances its lipophilicity and binding affinity to biological targets. Researchers are exploring its applications in central nervous system (CNS) therapeutics, particularly for neurodegenerative diseases—a hot topic in 2024. The compound's chiral purity is critical for enantioselective synthesis, a key focus area in green chemistry initiatives. Analytical techniques like HPLC and NMR are essential for quality control, as emphasized in recent publications.

From a synthetic perspective, 131844-26-3 is often prepared via diastereoselective cyclopropanation or kinetic resolution methods. Its amine functionality allows for further derivatization, enabling the creation of libraries for high-throughput screening. Industry reports suggest rising demand for such chiral building blocks in contract research organizations (CROs). Notably, the compound's stability under physiological conditions has sparked investigations into its prodrug potential, aligning with the pharmaceutical industry's push for improved bioavailability.

Environmental and regulatory considerations are also shaping the discourse around (1R,2S)-2-(2-Methylphenyl)cyclopropan-1-amine. The REACH compliance status of CAS 131844-26-3 is frequently queried, reflecting heightened awareness of sustainable chemistry practices. Computational studies leveraging AI-driven molecular modeling have predicted its interactions with GPCR targets—a trending approach in preclinical research. These advancements position the compound as a case study for structure-activity relationship (SAR) optimization in peer-reviewed journals.

In summary, (1R,2S)-2-(2-Methylphenyl)cyclopropan-1-amine exemplifies the convergence of stereochemistry and therapeutic innovation. Its CAS No. 131844-26-3 serves as a gateway to cutting-edge research in medicinal chemistry, while its synthetic versatility addresses pressing challenges in small-molecule drug development. As the scientific community prioritizes chiral auxiliaries and fragment-based drug design, this compound remains a focal point for interdisciplinary collaboration.